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Compound of Interest

Compound Name: 4-Ethyloctanoic acid

Cat. No.: B107198

Essential Safety and Handling Guide for 4-
Ethyloctanoic Acid

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-Ethyloctanoic acid in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe handling and
minimize exposure risks.

Hazard Identification and Safety Precautions

4-Ethyloctanoic acid is classified as an irritant.[1] It can cause skin irritation, serious eye
irritation, and may cause respiratory irritation.[2][3][4]

Signal Word: Warning[2]

Hazard Statements:

e H315: Causes skin irritation.[1][2]

o H319: Causes serious eye irritation.[2]

o H335: May cause respiratory irritation.[2]

Precautionary Statements:
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e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2][3]

e P264: Wash face, hands, and any exposed skin thoroughly after handling.[3]

e P271: Use only outdoors or in a well-ventilated area.[3]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][3]

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[2][3]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2][3]

e P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[3]

e P501: Dispose of contents/container to an approved waste disposal plant.[3]

Personal Protective Equipment (PPE)

When handling 4-Ethyloctanoic acid, the following personal protective equipment is

mandatory:

PPE Category

Specification

Eye Protection

Chemical safety goggles or a face shield.[2]

Hand Protection

Nitrile or butyl rubber gloves.[5]

Skin Protection

A lab coat or an acid-resistant suit made of PVC

or neoprene.[5]

Respiratory Protection

Use in a well-ventilated area. If ventilation is
inadequate, use a NIOSH-approved respirator
with an appropriate cartridge for organic vapors.
A dust mask type N95 (US) may be suitable in

some situations.[2][5]

Operational Plan: Step-by-Step Handling Procedure
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This section outlines the procedural steps for the safe handling of 4-Ethyloctanoic acid from
preparation to use.

e Preparation:
o Ensure the work area is well-ventilated, preferably within a chemical fume hood.
o Confirm that an eyewash station and safety shower are readily accessible.
o Don all required personal protective equipment (PPE) as specified in the table above.

e Handling:

o

Avoid direct contact with the skin, eyes, and clothing.

[¢]

Do not inhale vapors or mists.

[e]

Use only non-sparking tools if the substance is being handled in a manner that could
generate static electricity.

[¢]

Keep the container tightly closed when not in use.
e In Case of Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also
under the eyelids.[3] Seek immediate medical attention.[6]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.
[3] If skin irritation persists, call a physician.[3] Remove and wash contaminated clothing
before reuse.[4]

o Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration.[3][7] Get medical attention if symptoms occur.[3]

o Ingestion: Clean mouth with water and drink plenty of water afterward.[3] Do NOT induce
vomiting.[6] Call a physician or poison control center immediately.

Disposal Plan
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All waste materials containing 4-Ethyloctanoic acid must be disposed of in accordance with
local, state, and federal regulations.

o Waste Collection:

o Collect all waste, including unused material and contaminated items (e.g., gloves,
absorbent pads), in a designated, labeled, and sealed container.

o Do not mix with other waste streams unless explicitly permitted.
e Disposal:
o Dispose of the waste container through an approved hazardous waste disposal company.

o Do not dispose of it down the drain or in the regular trash.

Quantitative Data

Property Value

Molecular Formula C10H2002

Molecular Weight 172.26 g/mol [1]

Boiling Point 163 °C (lit.)[8]

Density 0.904 g/mL at 25 °C (lit.)[9]
Refractive Index n20/D 1.439 (lit.)

Room Temperature, in a dry and well-ventilated

Storage Temperature
place.[3][10]

Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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